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Compound of Interest

Compound Name:
2',6'-Dimethyl-3-(4-

fluorophenyl)propiophenone

CAS No.: 898768-34-8

Cat. No.: B1360571

Get Quote

An In-Depth Technical Guide to 2',6'-Dimethyl-3-(4-fluorophenyl)propiophenone

Disclaimer
Specific experimental data, applications, and safety information for 2',6'-Dimethyl-3-(4-
fluorophenyl)propiophenone are not readily available in the public domain. The following

technical guide has been constructed based on the established chemistry of closely related

propiophenone derivatives and general principles of organic synthesis and chemical safety. All

protocols and hypotheses presented herein should be considered theoretical and require

experimental validation by qualified researchers. A thorough risk assessment must be

conducted before any laboratory work is undertaken.

Introduction
Propiophenones are a class of aromatic ketones characterized by a phenyl ring attached to a

propanone group. They serve as versatile intermediates in organic synthesis, particularly in the

pharmaceutical industry for the preparation of more complex molecules.[1][2][3][4] The specific

substitutions on the phenyl rings significantly influence the chemical reactivity and potential
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biological activity of the resulting compounds.[5] This guide focuses on the hypothetical

compound 2',6'-Dimethyl-3-(4-fluorophenyl)propiophenone, providing a technical overview

of its structure, predicted properties, a plausible synthetic route, and potential areas of

application for research and drug development professionals.

Compound Profile: Predicted Properties
While experimental data for 2',6'-Dimethyl-3-(4-fluorophenyl)propiophenone is unavailable,

we can infer its properties from structurally similar compounds such as 3',5'-Dimethyl-3-(4-

fluorophenyl)propiophenone.[6]

Property Predicted Value
Reference (Analogous
Compound)

Molecular Formula C₁₇H₁₇FO [6]

Molecular Weight ~256.31 g/mol [6]

IUPAC Name
1-(2,6-dimethylphenyl)-3-(4-

fluorophenyl)propan-1-one

Appearance
Likely a solid or high-boiling

liquid
[5][7]

Solubility
Insoluble in water; miscible

with organic solvents
[3][8]

Proposed Synthesis: Friedel-Crafts Acylation
A plausible and efficient method for the synthesis of 2',6'-Dimethyl-3-(4-
fluorophenyl)propiophenone is the Friedel-Crafts acylation of 1,3-dimethylbenzene with 3-(4-

fluorophenyl)propanoyl chloride. This reaction is a well-established method for preparing aryl

ketones.[3][4]

Reaction Scheme
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Reactants

Reagents

Product

1,3-Dimethylbenzene

3-(4-fluorophenyl)propanoyl chloride

AlCl₃ (Lewis Acid)

Catalyst

Inert Solvent (e.g., DCM)

Medium

2',6'-Dimethyl-3-(4-fluorophenyl)propiophenone
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Synthesis

Work-up

Purification

Flame-dried Glassware

Add AlCl₃ and DCM

Cool to 0°C

Add Acyl Chloride

Add 1,3-Dimethylbenzene

Stir at Room Temp

Quench with Ice/HCl

Separate & Extract

Dry with MgSO₄

Concentrate in vacuo

Column Chromatography or Distillation

NMR, MS, IR

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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